Cas no 62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-)

62693-58-7 structure
Product Name:Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
CAS No:62693-58-7
Molecular Formula:C17H16N2O
Molecular Weight:264.32174
CID:434859
PubChem ID:12322267
Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Properties
Names and Identifiers
-
- Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
- N-(1-methyl-3-phenylindol-2-yl)acetamide
- N-(1-Methyl-3-phenyl-1H-indol-2-yl)acetamide
- 1-methyl-3-phenyl-2-acetamidoindole
- DTXSID20488760
- 62693-58-7
-
- InChIKey: ZJGADCVSCKFLDT-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H16N2O/c1-12(20)18-17-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)19(17)2/h3-11H,1-2H3,(H,18,20)
- SMILES: CC(=O)NC1=C(C2=CC=CC=C2N1C)C3=CC=CC=C3
Computed Properties
- Exact Mass: 264.12638
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 264.126263138g/mol
- Heavy Atom Count: 20
- Complexity: 351
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 34Ų
Experimental Properties
- PSA: 34.03
Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Related Literature
-
Sunglun Kwon,Jong Hyeon Lee Dalton Trans., 2020,49, 1652-1659
-
Amélie Juhin,Marcin Sikora,Claire Carvallo,Francesca Peiró,Maria Dolors Baró,Philippe Sainctavit,Pieter Glatzel Nanoscale, 2014,6, 11911-11920
-
Miriam Bru,Ignacio Alfonso,Michael Bolte,M. Isabel Burguete,Santiago V. Luis Chem. Commun., 2011,47, 283-285
-
Xuan Zhang,Yi-Chi Zhang,Jia-Wei Zhang,Bei Zhang RSC Adv., 2015,5, 101563-101568
-
Zhen Zhou J. Mater. Chem. A, 2020,8, 18094-18105
-
Elena B. Rakhimova,Victor Yu. Kirsanov,Elena V. Tret'yakova,Leonard M. Khalilov,Askhat G. Ibragimov,Lilya U. Dzhemileva,Vladimir A. D'yakonov,Usein M. Dzhemilev RSC Adv., 2020,10, 21039-21048
-
Lili Zhang,Qin Li,Gaoli Zheng,Yunxiang Chen,Mincong Huang,Lijiang Zhang,Xiaoyan Lin Food Funct., 2017,8, 2322-2330
-
Sean Harvey,Xuemei Xu,Svenja Morsbach,Katrin Wunderlich,George Fytas,David Y. W. Ng Chem. Commun., 2018,54, 2808-2811
-
Robert Schennach Phys. Chem. Chem. Phys., 2015,17, 12870-12880
62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-) Related Products
- 67-52-7(1,3-diazinane-2,4,6-trione)
- 109-84-2(2-hydroxyethylhydrazine)
- 87-13-8(1,3-diethyl 2-(ethoxymethylidene)propanedioate)
- 3671-99-6(Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate)
- 107-51-7(Octamethyltrisiloxane)
- 2947-61-7(p-Methylbenzyl cyanide)
- 3920-83-0(3-methyl-1H-Indol-1-amine)
- 2655-84-7(1-Bromo-3-ethoxybenzene)
- 3970-39-6(2-chloro-1-methoxy-3-nitro-benzene)
- 87-92-3((2R,3R)-Dibutyl 2,3-dihydroxysuccinate)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en
